Cas no 2172594-45-3 (2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine)
2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine
- EN300-1598312
- 2172594-45-3
- 2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine
-
- Inchi: 1S/C12H22N4O/c1-2-7-16-12(10-4-8-17-9-5-10)11(3-6-13)14-15-16/h10H,2-9,13H2,1H3
- InChI Key: JIBZEQRAESCQMV-UHFFFAOYSA-N
- SMILES: O1CCC(C2=C(CCN)N=NN2CCC)CC1
Computed Properties
- Exact Mass: 238.17936134g/mol
- Monoisotopic Mass: 238.17936134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66Ų
2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598312-0.05g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 0.05g |
$1573.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-0.1g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 0.1g |
$1648.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-0.25g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 0.25g |
$1723.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-0.5g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 0.5g |
$1797.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-1.0g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 1g |
$1872.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-2.5g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 2.5g |
$3670.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-5.0g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 5g |
$5429.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-10.0g |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 10g |
$8049.0 | 2023-06-04 | ||
| Enamine | EN300-1598312-50mg |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 50mg |
$1573.0 | 2023-09-23 | ||
| Enamine | EN300-1598312-100mg |
2-[5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172594-45-3 | 100mg |
$1648.0 | 2023-09-23 |
2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine
Introduction to 2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172594-45-3)
2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2172594-45-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of an oxan ring (a five-membered oxygen-containing heterocycle) and a propyl chain in its molecular structure contributes to its distinctive chemical profile, making it a promising candidate for further investigation in drug discovery and development.
The triazole moiety in this compound is particularly noteworthy, as it has been extensively studied for its ability to interact with various biological targets. Triazoles are known for their stability and versatility, which makes them valuable scaffolds in medicinal chemistry. The ethanamine group at the 1-position further enhances the compound's potential by providing a site for hydrogen bonding and other non-covalent interactions with biological receptors. These structural features collectively contribute to the compound's pharmacological potential.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Studies have suggested that the oxan ring may facilitate specific interactions with target proteins or enzymes, while the propyl chain could modulate solubility and metabolic stability. These insights are crucial for designing derivatives with improved pharmacokinetic profiles.
In the context of current research, 2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine has been explored for its potential in addressing unmet medical needs. For instance, modifications to the triazole ring have been shown to enhance activity against resistant microbial strains. Additionally, the integration of an oxan ring has been linked to improved bioavailability and reduced toxicity in preclinical studies. These findings underscore the importance of structural optimization in developing novel therapeutics.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and automated purification methods, have been employed to streamline the process. The development of efficient synthetic routes is essential for scaling up production and conducting large-scale biochemical assays.
Biological evaluation of 2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine has revealed promising results in vitro. Initial assays have demonstrated activity against several disease-relevant targets, including kinases and proteases involved in cancer progression. Furthermore, preliminary pharmacokinetic studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These results warrant further investigation into its therapeutic potential.
The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models have been developed to identify structural features that correlate with biological activity, allowing researchers to design more effective molecules more efficiently. The application of these tools to 2-(5-(oxan(4) yl)-1-propyl-H(1) triazol(4) yl)ethyl amine (CAS No 2172594453) has led to novel derivatives with enhanced potency and selectivity.
Future directions in the study of this compound include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how it interacts with biological targets. Additionally, investigating its effects on cellular pathways will help elucidate its therapeutic relevance.
The role of 2-(5-(oxan(4) yl)-propyl-H(1) triazol(4) yl)ethyl amine (CAS No 2172594453) in combination therapy is another area of active research. Combining this compound with other drugs that target different pathways may lead to synergistic effects that improve treatment outcomes. Preclinical studies are underway to evaluate its potential in combination regimens for various diseases.
In conclusion, 2-(5-(oxan(4)y l)-propyl-H(1) triazol(4)y l)ethyl amine (CAS No 2172594453) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research aims to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical applications.
2172594-45-3 (2-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazol-4-ylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)